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Compound of Interest

Compound Name: Glymidine-d5

Cat. No.: B1155885 Get Quote

This technical guide provides comprehensive safety information, handling precautions, and

experimental context for Glymidine-d5. The data herein is primarily derived from the safety

data sheet for Glymidine sodium salt, as a specific SDS for the deuterated compound is not

readily available. The toxicological and physical properties of Glymidine-d5 are expected to be

nearly identical to its non-deuterated counterpart, with minor differences in molecular weight.

This document is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Glymidine-d5 is the deuterated analog of Glymidine, an oral hypoglycemic agent belonging to

the sulfonylurea class of drugs. Its primary research application is as an internal standard for

mass spectrometry-based quantification of Glymidine.
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Property Data

Chemical Name Glymidine-d5

Synonyms
N-[5-(2-Methoxyethoxy-d5)pyrimidin-2-yl]-4-

benzenesulfonamide sodium salt

CAS Number Not available (for deuterated form)

Parent CAS Number 3459-20-9 (Glymidine Sodium)

Chemical Formula C₁₃H₉D₅N₄O₄S

Molecular Weight Approx. 343.39 g/mol

Form Solid

Solubility Soluble in DMSO and Methanol

Storage Temperature -20°C

Hazard Identification and GHS Classification
Glymidine-d5 is classified as hazardous. The following information is based on the Globally

Harmonized System (GHS) classification for the parent compound, Glymidine sodium.

GHS Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
Warning GHS07
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper laboratory protocol is essential when handling Glymidine-d5. A general

workflow for safe handling is outlined below.

Preparation Handling Cleanup & Disposal

Consult SDS Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

Weigh Compound
in Ventilated Enclosure

Prepare Stock Solution
(e.g., in DMSO) Use and Store Properly Decontaminate Work Area Dispose of Waste

(per institutional guidelines)

Click to download full resolution via product page

Caption: General workflow for safely handling Glymidine-d5 in a laboratory setting.

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that meet government standards such

as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Wear a lab coat.

Respiratory Protection: For operations generating dust, use a NIOSH-approved dust mask or

respirator. Work should be performed in a chemical fume hood or other ventilated enclosure.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.
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Spill Response Protocol

Immediate Safety

Containment & Cleanup

Final Steps

Accidental Spill Occurs

Evacuate Immediate Area
Alert Others

Don Additional PPE
(e.g., respirator if powder)

Cover with Absorbent Material
(for solutions) or

Carefully Sweep Up (for solids)

Collect into a Sealed Container
for Hazardous Waste

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste Container
According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of Glymidine-d5.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.

Toxicological Information and Mechanism of Action
The primary mechanism of action for Glymidine, like other sulfonylureas, is the modulation of

ATP-sensitive potassium (K-ATP) channels in pancreatic β-cells, which leads to insulin

secretion.

Mechanism of Action

Pancreatic β-Cell

Glymidine-d5

Binds to SUR1 Subunit
of K-ATP Channel

K-ATP Channel Closure

Membrane Depolarization

Voltage-Gated Ca²⁺
Channels Open

Ca²⁺ Influx

Insulin Vesicle
Exocytosis

Click to download full resolution via product page

Caption: Signaling pathway for Glymidine-induced insulin secretion in pancreatic β-cells.

Representative Experimental Protocol
The following is a generalized protocol for preparing Glymidine-d5 as an internal standard for

a quantitative LC-MS/MS analysis.
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Objective: To prepare a stock solution and working
standards of Glymidine-d5 for use as an internal
standard in a bioanalytical assay.
Materials:

Glymidine-d5 solid

Dimethyl sulfoxide (DMSO), HPLC grade

Methanol, HPLC grade

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 10 mL)

Calibrated micropipettes

Methodology:
Preparation of Primary Stock Solution (e.g., 1 mg/mL): a. Allow the Glymidine-d5 vial to

equilibrate to room temperature before opening to prevent condensation. b. Accurately weigh

approximately 1 mg of Glymidine-d5 solid using an analytical balance. c. Transfer the solid

to a 1 mL amber volumetric flask. d. Add approximately 0.7 mL of DMSO to dissolve the

solid. Vortex briefly if necessary. e. Bring the flask to the final volume of 1 mL with DMSO.

Cap and invert several times to ensure homogeneity. f. Store this stock solution at -20°C.

Preparation of Intermediate and Working Solutions: a. Prepare an intermediate stock solution

(e.g., 10 µg/mL) by diluting the primary stock solution 1:100 with a suitable solvent, typically

50:50 Methanol:Water or another solvent compatible with the analytical method. b. From the

intermediate stock, prepare the final working internal standard solution at the desired

concentration (e.g., 100 ng/mL). This working solution is added to calibration standards,

quality controls, and unknown samples prior to extraction.

Sample Fortification: a. Add a small, precise volume (e.g., 10 µL) of the Glymidine-d5
working solution to each biological sample (e.g., 100 µL of plasma or serum). b. Vortex each
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sample to ensure complete mixing. c. Proceed with the sample extraction protocol (e.g.,

protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Analysis: a. Analyze the extracted samples via LC-MS/MS. b. Quantify the amount of

Glymidine in the unknown samples by calculating the peak area ratio of the analyte to its

deuterated internal standard (Glymidine-d5).

To cite this document: BenchChem. [Glymidine-d5: A Technical Guide to Safe Handling and
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155885#glymidine-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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